![molecular formula C11H14N4O3 B143114 Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate CAS No. 146255-38-1](/img/structure/B143114.png)
Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate
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Overview
Description
Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate is a chemical compound with the molecular formula C11H14N4O3 . It contains a total of 32 bonds, including 18 non-H bonds, 9 multiple bonds, 6 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, 1 aliphatic primary amine, 1 N hydrazine, and 1 Pyridine .
Molecular Structure Analysis
The molecular structure of this compound is characterized by several key features. It contains 32 total bonds, including 18 non-H bonds, 9 multiple bonds, 6 rotatable bonds, 3 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, 1 aliphatic primary amine, 1 N hydrazine, and 1 Pyridine .Physical And Chemical Properties Analysis
This compound has a molecular formula of C11H14N4O3, an average mass of 250.254 Da, and a monoisotopic mass of 250.106583 Da .Scientific Research Applications
Supramolecular Assembly and Crystal Structure Analysis Ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate, a related compound to Ethyl 3-amino-3-(2-isonicotinoylhydrazino)acrylate, has been studied for its supramolecular assembly and crystal structure. This research involved characterizing the compound through various spectroscopic techniques and exploring its three-dimensional supramolecular network, which is stabilized by a combination of noncovalent interactions (Matos et al., 2016).
Polymerization and Material Properties Ethyl α-(aminomethyl)acrylate, another similar compound, has been utilized in polymerization studies. It has shown potential in creating pH/temperature-responsive materials, showcasing the versatility of such compounds in material science (Kohsaka et al., 2015).
Solvent-Free Synthesis of Derivatives Ethyl 3-dimethylamino acrylates have been used as starting materials in a solvent-free synthesis process. This research demonstrates the potential of such compounds in developing new derivatives under environmentally friendly conditions, using microwave irradiation (Meddad et al., 2001).
Synthesis and Fluorescence Behavior Research on acrylic monomer-bearing carbazole chromophores, which are structurally related to this compound, has been conducted. This includes synthesis and investigation into their photochemical behavior, contributing to the understanding of fluorescence and structural effects in acrylic monomers (Cui et al., 2000).
Crystallographic and Spectroscopic Studies The structural and spectral characteristics of ethyl 2-cyano-3-N,N-dimethyl amino acrylate have been extensively studied. This research highlights the importance of X-ray crystallography and quantum chemistry in understanding the molecular geometry and stability of such compounds (Gupta et al., 2007).
Safety and Hazards
properties
IUPAC Name |
ethyl 3-amino-3-[2-(pyridine-4-carbonyl)hydrazinyl]prop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O3/c1-2-18-10(16)7-9(12)14-15-11(17)8-3-5-13-6-4-8/h3-7,14H,2,12H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOAGMCBLBBBXQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(N)NNC(=O)C1=CC=NC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60377189 |
Source
|
Record name | Ethyl 3-amino-3-[2-(pyridine-4-carbonyl)hydrazinyl]prop-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
146255-38-1 |
Source
|
Record name | 4-Pyridinecarboxylic acid, 2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=146255-38-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-amino-3-[2-(pyridine-4-carbonyl)hydrazinyl]prop-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60377189 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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